1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-1-(thiophen-2-ylmethyl)-3-(o-tolyl)thiourea

• IUPAC Name: 1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-(2-methylphenyl)-1-(thiophen-2-ylmethyl)thiourea
• InChI: InChI=1S/C25H27N3OS2/c1-17-7-4-5-9-23(17)27-25(30)28(16-20-8-6-14-31-20)13-12-21-18(2)26-24-11-10-19(29-3)15-22(21)24/h4-11,14-15,26H,12-13,16H2,1-3H3,(H,27,30)
• InChI Key: IYXULCBFXYZUQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=S)N(CCC2=C(NC3=C2C=C(C=C3)OC)C)CC4=CC=CS4
• Molecular Formula: C25H27N3OS2
• Molecular Weight: 449.6 g/mol

Description

1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-1-(thiophen-2-ylmethyl)-3-(o-tolyl)thiourea is a useful research compound. Its molecular formula is C25H27N3OS2 and its molecular weight is 449.63. The purity is usually 95%.
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Scientific Research Applications

Tuberculostatic Activity

Research by Pershin et al. (2004) explored indolylalkylthioureas for their chemotherapeutic properties, particularly focusing on tuberculostatic activity. This study indicates the potential of indolylalkylthioureas in treating tuberculosis, suggesting that similar compounds might exhibit useful biological activities (Pershin, G. N., Zykova, T., Suvorov, N. N., Fedorova, V. S., & Buyanov, V. N., 2004).

Anti-proliferative Activity

Thomas et al. (2017) discovered that 5-alkyl-2-amino-3-methylcarboxylate thiophenes, a class of compounds related to thioureas, showed pronounced anti-proliferative activity against certain tumor cell types, including leukemia/lymphoma, indicating the potential for thiourea derivatives in cancer treatment (Thomas, J., Jecic, A., Vanstreels, E., et al., 2017).

Hypotensive Activity

Fazylov et al. (2016) synthesized novel styryl derivatives based on ethyl-4-(4-methoxyphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate and evaluated their hypotensive activity. This research highlights the potential for similar thiourea derivatives in developing new hypotensive agents (Fazylov, S., Nurkenov, O., Zhivotova, T., et al., 2016).

DNA Binding and Cytotoxicity

Mushtaque et al. (2016) explored the synthesis, characterization, and biological evaluation of a thiourea derivative, demonstrating its ability to bind to DNA and exhibit cytotoxicity against certain cancer cell lines. This suggests that thiourea derivatives could be explored further for their potential in cancer therapy (Mushtaque, M., Jahan, M., Ali, M., et al., 2016).